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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Preparation Methods at a Glance

The table below compares two patented Friedel-Crafts acylation methods for synthesizing 5-

acetylsalicylamide, each with different catalytic systems [1] [2].

NacCl-AICls Molten Salt Method

Feature (] lonic Liquid Catalyzed Method [2]
Catalyst System  Molten salt mixture of NaCl and Lewis acidic ionic liquid (e.qg.,

AICls [EtsNH]CI-AICI5)
Reaction 140°C 70-80°C
Temperature
Reaction Time 40 minutes ~3 hours
Work-up & Acidic hydrolysis, hot water Dilution with water, extraction (ethyl acetate),
Purification washing, recrystallization (ethanol)  solvent removal, recrystallization (ethanol)
Reported Yield 92.2% Up to 92.5%
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NaCl-AICIs Molten Salt Method .
Feature lonic Liquid Catalyzed Method [2]

[1]

Key Advantages  Simple catalyst system, high yield Lower temperature, reusable catalyst,
reduced waste

Detailed Experimental Protocols

Protocol 1: NaCIl-AlICIs Molten Salt Method

This method uses a NaCl-AlCls low-melting-point molten salt system as both reaction medium and catalyst

[1].
e Step 1: Preparation of the Molten Salt Catalyst

o Setup: Assemble a 100 mL three-necked flask with a mechanical stirrer, reflux condenser
connected to an HCI gas absorption setup, a thermometer, and a constant-pressure dropping
funnel. Place the setup in a constant-temperature oil bath [1].

o Charging: Quickly add Anhydrous AICIs (8.64 g, 64.8 mmol) and NaCl (3.79 g, 64.8 mmol) to
the flask [1].

o Melting: Begin stirring and heat to 140°C. Maintain this temperature until the solids are
completely melted into a homogeneous liquid (approx. 25 minutes) [1].

e Step 2: Acylation Reaction

o Addition of Substrate: Add Salicylamide (5.00 g, 36.0 mmol) to the molten salt with stirring at
140°C [1].

o Acylation: Slowly add Acetyl chloride (3.39 g, 43.2 mmol) dropwise over 10 minutes via the
dropping funnel [1].

o Reaction: Maintain the reaction mixture at 140°C with stirring for 30 minutes after addition is
complete [1].

¢ Step 3: Quenching and Isolation

o Quench: Slowly pour the reaction mixture into 60 mL of an acidic ice-water solution (prepared
from 59 mL ice-water and 1 mL concentrated HCI) over 5 minutes with stirring. A yellowish solid
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will precipitate [1].
o Aging: Continue stirring the suspension at room temperature for 30 minutes [1].
o Filtration: Filter the suspension to collect the light-yellow solid crude product [1].

e Step 4: Washing and Purification

o Washing: Wash the filter cake three times with 5 mL portions of hot water (80°C) to remove
residual inorganic salts [1].

o Drying: Dry the solid at 80°C for 5 hours [1].

o Recrystallization: Dissolve the crude product in 20 mL of ethanol by heating to reflux. Cool the
solution in an ice bath to recrystallize the product [1].

o Final Isolation: Filter the recrystallized product and dry it at 80°C for 5 hours to obtain 5-
acetylsalicylamide as a white solid (purity 298.1%) [1].

This procedure can be visualized in the following workflow:
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1. Prepare Catalyst

Assemble reactor with
mechanical stirrer,
condenser, thermometer

Charge NaCl & AICIs
(1:1 molar ratio)

Heat to 140°C with stirring
until fully molten

2. Acylation Reaction

Add Salicylamide to
molten salt at 140°C

Add Acetyl Chloride
dropwise over 10 min

(Stir at 140°C for\
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\ 30 minutes /

3. Quenching & Isolation

Slowly pour reaction into
acidic ice-water solution

[Stir 30 min at room temp]

Filter to collect
crude solid product

4. Purification

Wash filter cake with
hot water (80°C)

(Dry at 80°C for 5h]

Recrystallize from
hot ethanol
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Filter and dry
final product

5-Acetylsalicylamide

Click to download full resolution via product page

Protocol 2: lonic Liquid Catalyzed Method

This method uses a Lewis acidic ionic liquid as an efficient and recyclable catalyst [2].

e Step 1: Preparation of the Ionic Liquid Catalyst

o Synthesis: The ionic liquid triethylamine hydrochloride chloroaluminate ([EtsNH]CI-xXAICI3) is
typically prepared by slowly mixing anhydrous AICIs with [EtsNH]CI under a nitrogen
atmosphere with stirring, followed by heating at 80°C for a set period until a homogeneous
liquid forms [2].

e Step 2: Acylation Reaction

[e]

Setup: Conduct in a standard setup under a nitrogen atmosphere [2].
Charging: Add Salicylamide and the prepared ionic liquid catalyst to the reaction flask [2].
Acylation: Add Acetyl chloride dropwise to the mixture [2].

Reaction: Heat the reaction mixture to 70-80°C and maintain with stirring for approximately 3
hours [2].

o

(e]

[¢]

¢ Step 3: Work-up and Isolation

o Quench & Extraction: After cooling, pour the mixture into distilled water. Extract the product
using ethyl acetate [2].

o Solvent Removal: Dry the organic layer (e.g., with anhydrous MgSOa4) and remove the solvent
under reduced pressure using a rotary evaporator to obtain the crude product [2].
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o Step 4: Purification

o Recrystallization: Purify the crude solid by recrystallization from ethanol to afford pure 5-
acetylsalicylamide [2].

e Step 5: Catalyst Recycling

o Recovery: After extraction, the residual ionic liquid aqueous phase can be evaporated to
dryness under vacuum. The recovered ionic liquid can be reused in subsequent reactions [2].

Key Application Notes for Practitioners

¢ Reaction Vessel Drying: For the molten salt method, ensure the reaction vessel is thoroughly dried
and assembled with an HCI gas trap. Anhydrous conditions are critical as AICIs hydrolyzes violently
upon contact with moisture [1].

¢ lonic Liquid Handling: When using the ionic liquid method, maintain an inert atmosphere to
preserve catalyst activity, especially if the ionic liquid is highly Lewis acidic [2].

¢ Analytical Characterization: The final product can be characterized by its melting point (220-222°C)
[3] [4] [5] and spectroscopic data. The provided SMILES string
(CC(=0)C1=CC=C(0)C(C(N)=0)=C1) and InChl Key can be used for database verification [3] [5].

e Downstream Application: 5-Acetylsalicylamide is a key intermediate. For example, it can be used
in a Hofmann rearrangement to synthesize 5-acetyl-2(3H)-benzoxazolone, a valuable scaffold in
medicinal chemistry [3].

Conclusion

Both protocols provide efficient synthetic routes to 5-acetylsalicylamide. The NaCl-AlClz molten salt
method is straightforward and high-yielding, suitable for rapid, single-use preparations. The ionic liquid
method offers a "greener" profile with potential for catalyst recovery and reuse, which may be preferable
for sustainable chemistry initiatives. The choice of method depends on the specific priorities of the research,

such as yield, speed, or environmental impact.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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